Cas no 2171549-34-9 (2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid)

• Product Name: 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid
• CAS No: 2171549-34-9
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 6362075
• PubChem ID: 165878641
• Update Time: 2025-10-30

2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid
• 2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid
• EN300-1536829
• 2171549-34-9

• Inchi： 1S/C32H36N2O6/c1-3-11-23(31(36)37)18-33-30(35)29(21(2)39-19-22-12-5-4-6-13-22)34-32(38)40-20-28-26-16-9-7-14-24(26)25-15-8-10-17-27(25)28/h4-10,12-17,21,23,28-29H,3,11,18-20H2,1-2H3,(H,33,35)(H,34,38)(H,36,37)
• InChI Key： LSXJWBNIIVNTRH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)CCC)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid

2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid: A Comprehensive Overview of Its Synthesis, Applications, and Biological Significance

2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid is a complex organic compound with a unique molecular structure that combines multiple functional groups, making it a promising candidate for applications in pharmaceutical research and biotechnology. This molecule is characterized by its benzyloxy group, which is a common feature in bioactive compounds due to its ability to enhance solubility and stability. The fluoren-9-yl moiety, derived from the fluorene ring system, adds structural diversity and may contribute to specific interactions with biological targets. The methoxycarbonyl group further modulates the molecule's reactivity and pharmacokinetic properties. The butanamidomethyl and pentanoic acid segments provide additional functional versatility, enabling this compound to act as a scaffold for drug conjugation or as a building block in polymer synthesis.

The CAS number 2171549-34-9 is assigned to this specific compound, reflecting its distinct chemical identity. The molecular formula and molecular weight are critical parameters in understanding its physicochemical behavior. Recent studies have highlighted the importance of benzyloxy substitution in enhancing the hydrophilicity of drug molecules, which is crucial for improving bioavailability. Additionally, the presence of the fluoren-9-yl group has been shown to influence the molecule's ability to interact with proteins and cell membranes, making it a valuable tool in the development of targeted therapies.

Current research on 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amne)butanamidomethyl}pentanoic acid has focused on its potential as a linker in antibody-drug conjugates (ADCs). The butanamidomethyl segment provides a flexible spacer that allows for optimal drug-to-antibody ratios (DAR), which is essential for the efficacy and safety of ADCs. The methoxycarbonyl group may also play a role in stabilizing the conjugate during storage and reducing off-target effects. These properties make this compound a candidate for applications in oncology and immunotherapy.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid through multi-step organic reactions. The synthesis typically involves the coupling of fluoren-9-ylmethoxycarbonyl with butanamidomethyl derivatives, followed by the introduction of the benzyloxy group via nucleophilic substitution. These synthetic strategies have been optimized to minimize byproducts and improve yield, which is critical for large-scale production in pharmaceutical settings.

The pentanoic acid moiety in this molecule is particularly noteworthy for its role in modulating the molecule's solubility and membrane permeability. Studies have shown that the presence of pentanoic acid can enhance the molecule's ability to cross biological membranes, which is advantageous for drug delivery systems. This property is also relevant in the context of fluoren-9-yl derivatives, which are often used in the design of prodrugs that release active metabolites upon cellular uptake.

Experimental data from recent studies indicate that 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid exhibits promising biological activities. For instance, its interaction with specific receptors has been observed in in vitro assays, suggesting potential applications in the treatment of inflammatory diseases. The benzyloxy group may also contribute to the molecule's anti-inflammatory effects by modulating the activity of immune cells.

Despite its potential, the development of 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid faces challenges related to its stability and selectivity. Further research is needed to optimize its pharmacokinetic profile and reduce potential side effects. Additionally, the fluoren-9-yl group may require modifications to enhance its compatibility with specific biological targets, which is an active area of investigation in medicinal chemistry.

Advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the characterization of 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid at the molecular level. These tools have been instrumental in confirming the structure of the compound and elucidating the role of each functional group in its biological activity. Such insights are critical for the rational design of new compounds with improved therapeutic properties.

Future research on 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid is likely to focus on its application in personalized medicine and drug delivery systems. The butanamidomethyl segment, for example, could be tailored to target specific cell types, while the benzyloxy group may be modified to enhance its bioavailability. These developments could lead to the creation of more effective and safer therapeutic agents for a wide range of medical conditions.

In conclusion, 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features, including the benzyloxy, fluoren-9-yl, methoxycarbonyl, butanamidomethyl, and pentanoic acid groups, make it a versatile molecule with potential applications in drug development and biotechnology. Continued research and innovation in this area are expected to yield new therapeutic strategies and improve patient outcomes in the future.